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Quantitative Data Summary

The table below summarizes key findings from clinical trials on bardoxolone methyl's effect on kidney

function:

Get Quote

. . Change in . .
Trial Name / Patient Study Change in Correlation | Key
Reference Population Duration Measured eGFR (Mean) Finding
GFR (Mean)
TSUBAKI Type 2 16 weeks +5.95 Significant A significant
Study [1] diabetes, mL/min/1.73 increase intergroup difference
CKD Stage m?2 (inulin reported of 6.64 mL/min/1.73
3-4 (Japan) clearance) m? (BARD vs.
placebo) confirmed
eGFR reflects true
GFR increase [1]
BEACON Trial Type 2 ~48 Not measured +5.5 eGFR increases
Post-Hoc diabetes, weeks mL/min/1.73 were sustained
Analysis [2] CKD Stage 4 m? (sustained through treatment
at week 48) and 4 weeks after

drug withdrawal,
suggesting a real
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. . Change in . .
Trial Name / Patient Study . d Change in Correlation | Key
easure
Reference Population Duration eGFR (Mean) Finding
GFR (Mean)
physiological effect
[2]
BEACON Type 2 Not Not measured Increased Initial increases in
(Albuminuria diabetes, specified UACR attenuated
Analysis) [3] CKD Stage 4 over time;

multivariable analysis
identified eGFR over
time as the
dominant factor
associated with
UACR change [3]

Experimental Protocols for Key Studies

For researchers evaluating these findings, understanding the detailed methodologies is critical.

e TSUBAKI Study (Measured GFR Protocol)

o GFR Measurement Method: GFR was measured by inulin clearance (C;,) using a continuous
intravenous infusion method [1].

o Patient Preparation: Patients were hospitalized 1-2 days prior to control diet, water intake, and
physical conditions. They fasted for at least 6 hours before the procedure [1].

o Inulin Infusion: INULEAD INJECTION was infused IV at 300 mL/h for 30 minutes, followed by
100 mL/h for 90 minutes [1].

o Water Intake Protocol: Patients drank 500 mL of water 30 minutes before infusion, with an
additional 60 mL given at 30, 60, and 90 minutes after the start of infusion [1].

o Sample Collection: Patients voided completely 30 minutes after infusion start. Blood was
collected every 30 minutes at 45, 75, and 105 minutes; urine was collected every 30 minutes at
60, 90, and 120 minutes [1].

o Calculation: GFR was calculated as the mean of three consecutive Cj,, measurements. The
formula used was: C;, (mL/min/1.73 m?) = [Urine inulin (mg/dL) x Urine volume (mL/min)] /

[Serum inulin (mg/dL)] x [1.73 | Body Surface Area (m?)] [1].
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e BEACON Trial (eGFR Protocol)

o eGFR Calculation: Estimated GFR was calculated using the Modification of Diet in Renal
Disease (MDRD) study equation [2].

o Assessment Schedule: eGFR was assessed every 4 weeks through week 12, and then every
8 weeks thereatfter [2].

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the drug's mechanism and the key experimental workflow used to validate

GFR, created using Graphviz per your specifications.
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Diagram 1: Nrf2 Pathway Activation by Bardoxolone Methyl. The drug inhibits Keapl, allowing Nrf2 to

activate genes that reduce oxidative stress and inflammation, ultimately improving kidney function [4] [2].
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Diagram 2: Inulin Clearance GFR Measurement Workflow. This rigorous protocol from the TSUBAKI study

ensures accurate measurement of true GFR [1].

Interpretation Guide for Researchers

¢ Sustained eGFR Benefit: The persistence of eGFR improvement even after drug withdrawal in the
BEACON analysis suggests that bardoxolone methyl may induce a real, lasting physiological effect
on kidney function, rather than just interfering with creatinine metabolism [2].

e Albuminuria Interpretation: Initial increases in Urine Albumin-to-Creatinine Ratio (UACR) with
bardoxolone methyl were later understood to be directly related to the increase in eGFR. This
challenges the conventional view that such increases universally denote kidney injury [3].

o Safety Context: The design of the later-phase AYAME study, which excludes patients with BNP >200
pg/ml or a history of heart failure, is based on post-hoc analyses from BEACON that identified these
as key risk factors for fluid overload events [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.sciencedirect.com/science/article/pii/S0085253819305034
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157761/
https://www.smolecule.com/products/b520450#bardoxolone-methyl-egfr-vs-measured-gfr-correlation
https://www.smolecule.com/products/b520450#bardoxolone-methyl-egfr-vs-measured-gfr-correlation
https://www.smolecule.com/products/b520450#bardoxolone-methyl-egfr-vs-measured-gfr-correlation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520450?utm_src=pdf-bulk
https://www.smolecule.com/products/s520450?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

